Cas no 1184020-12-9 (1-Cyclopropyl-1-(o-tolyl)ethanol)

• Product Name: 1-Cyclopropyl-1-(o-tolyl)ethanol
• CAS No: 1184020-12-9
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• MDL: MFCD12152955
• CID: 5157456
• Update Time: 2026-03-04

1-Cyclopropyl-1-(o-tolyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopropyl-1-(o-tolyl)ethanol
• 1-(2-Methylphenyl)-1-cyclopropyl ethanol
• 1-Cyclopropyl-1-(o-tolyl)ethan-1-ol
• SB84830
• 1-cyclopropyl-1-(2-methylphenyl)ethanol

• MDL： MFCD12152955
• Inchi： 1S/C12H16O/c1-9-5-3-4-6-11(9)12(2,13)10-7-8-10/h3-6,10,13H,7-8H2,1-2H3
• InChI Key： KSOXSLBTUCDLDF-UHFFFAOYSA-N
• SMILES： OC(C)(C1C=CC=CC=1C)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 1-Cyclopropyl-1-(o-tolyl)ethanol

Professional Introduction to 1-Cyclopropyl-1-(o-tolyl)ethanol (CAS No: 1184020-12-9)

1-Cyclopropyl-1-(o-tolyl)ethanol, identified by its Chemical Abstracts Service (CAS) number 1184020-12-9, is a significant compound in the realm of pharmaceutical chemistry and synthetic organic chemistry. This compound, featuring a cyclopropyl group and an o-tolyl (para-methylphenyl) moiety, has garnered attention due to its structural uniqueness and potential applications in drug development. The presence of both cyclopropyl and aromatic substituents makes it a versatile intermediate for various chemical transformations, which are crucial in the synthesis of more complex molecules.

The cyclopropyl group, known for its strained three-membered ring structure, introduces unique reactivity that can be exploited in synthetic pathways. This strain can facilitate ring-opening reactions, making it a valuable component in constructing more elaborate molecular architectures. On the other hand, the o-tolyl group contributes to the compound's hydrophobicity and can influence its interactions with biological targets. These properties make 1-cyclopropyl-1-(o-tolyl)ethanol a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in developing novel compounds with cyclopropyl motifs due to their potential biological activity. Research has shown that cyclopropane derivatives can exhibit inhibitory effects on various enzymes and receptors, making them attractive for therapeutic applications. For instance, studies have demonstrated the anti-inflammatory properties of certain cyclopropane-containing compounds, which could lead to new treatments for inflammatory diseases. The o-tolyl substituent in 1-cyclopropyl-1-(o-tolyl)ethanol may enhance these effects by improving the compound's binding affinity to biological targets.

The synthesis of 1-cyclopropyl-1-(o-tolyl)ethanol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. One common approach involves the reaction of cyclopropylmagnesium bromide with p-tolyl methyl ketone, followed by hydrolysis and reduction steps. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been explored to improve the efficiency of the synthesis. These methods highlight the compound's synthetic utility and its potential as a building block for more complex molecules.

The pharmacological potential of 1-cyclopropyl-1-(o-tolyl)ethanol has been investigated in several preclinical studies. Researchers have focused on its possible applications in treating neurological disorders, where the cyclopropyl group's unique properties could modulate neurotransmitter activity. Additionally, the o-tolyl moiety may enhance blood-brain barrier penetration, making it an ideal candidate for central nervous system drugs. These findings suggest that further exploration of this compound could lead to novel therapeutic agents.

From a chemical biology perspective, 1-cyclopropyl-1-(o-tolyl)ethanol serves as a valuable tool for studying enzyme mechanisms and substrate recognition. Its structural features allow researchers to probe how different functional groups influence enzyme activity and binding interactions. Such studies are crucial for understanding biological processes at a molecular level and for designing more effective drugs. The compound's versatility makes it suitable for use in various biochemical assays and high-throughput screening campaigns.

The industrial significance of 1-cyclopropyl-1-(o-tolyl)ethanol cannot be overstated. As pharmaceutical companies continue to seek innovative compounds for drug development, intermediates like this one play a critical role in bridging the gap between laboratory research and commercial products. The ability to synthesize this compound efficiently and cost-effectively ensures its availability for large-scale applications. Moreover, its potential applications in agrochemicals and specialty chemicals further underscore its importance in industrial chemistry.

In conclusion, 1-Cyclopropyl-1-(o-tolyl)ethanol (CAS No: 1184020-12-9) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features, coupled with recent advancements in synthetic methodologies and pharmacological studies, make it a compelling subject for further investigation. As research continues to uncover new uses for this compound, its importance in advancing chemical biology and drug development is likely to grow even more pronounced.